Cas no 1805043-93-9 (Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate)

• Product Name: Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate
• CAS No: 1805043-93-9
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4980960
• Update Time: 2025-05-21

Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate

• Inchi： 1S/C11H9ClFNO2/c1-16-11(15)4-7-2-8(6-14)9(5-12)10(13)3-7/h2-3H,4-5H2,1H3
• InChI Key： IUGWEWTWMFWEPQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=CC=1C#N)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate

Professional Introduction of Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate (CAS No. 1805043-93-9)

Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate, with the CAS number 1805043-93-9, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and material science. This compound is characterized by its unique structure, which incorporates a methyl ester group attached to a phenyl ring substituted with a chlorine atom, a cyano group, and a fluorine atom. The combination of these functional groups renders the compound highly versatile and valuable for various applications.

The synthesis of Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate involves a series of carefully designed reactions, including nucleophilic substitution, electrophilic substitution, and esterification processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production of this compound. Researchers have also explored the use of metathesis reactions to optimize the synthesis pathway, reducing the number of steps and minimizing by-products.

One of the most notable applications of this compound is in the development of bioactive molecules for therapeutic purposes. The presence of the cyano group and fluorine atom provides opportunities for bioisosteric replacements, allowing chemists to design drugs with enhanced pharmacokinetic properties. For instance, studies have shown that derivatives of this compound exhibit potential as antitumor agents due to their ability to inhibit specific enzymes involved in cancer cell proliferation.

In addition to its role in drug discovery, Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate has found applications in the field of polymer chemistry. The compound serves as a building block for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. Recent research has focused on incorporating this compound into block copolymers, which show promise for use in advanced materials like biodegradable plastics and high-performance adhesives.

The structural versatility of this compound also makes it an ideal candidate for use in analytical chemistry. Its ability to act as a chelating agent has been exploited in the development of novel sensors for heavy metal ions. Recent studies have demonstrated that derivatives of this compound can be used to create highly sensitive and selective sensors for detecting contaminants in water, making it a valuable tool in environmental monitoring.

From a mechanistic standpoint, the reactivity of Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate is influenced by the electronic effects of its substituents. The electron-withdrawing cyano group enhances the electrophilicity of the methyl ester group, making it more susceptible to nucleophilic attack. This property has been leveraged in various organic transformations, such as Michael additions and conjugate additions, which are critical steps in many synthesis pathways.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorine atom plays a significant role in stabilizing certain transition states during reactions, thereby influencing the overall reaction kinetics. These findings have been instrumental in designing more efficient synthetic routes and predicting the behavior of related compounds.

In conclusion, Methyl 4-chloromethyl-3-cyano-5-fluorophenylacetate (CAS No. 1805043-93-9) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern chemistry research.